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Compound of Interest

Compound Name: Diphenylglyoxime
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An In-depth Technical Guide to the Physical and Chemical Properties of Diphenylglyoxime
Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenylglyoxime (C14H12N202), also known as a-benzil dioxime, is an organic compound
belonging to the glyoxime family.[1][2] Structurally, it features two phenyl groups attached to a
glyoxime moiety.[3] It typically appears as a white to pale yellow or yellowish-orange crystalline
powder.[4][5] Diphenylglyoxime is a crucial reagent in analytical and coordination chemistry,
primarily utilized as a highly selective and sensitive chelating agent for the qualitative and
guantitative determination of various metal ions, most notably nickel, palladium, and cobalt.[3]
[4][6] Its ability to form stable, distinctively colored metal complexes makes it an invaluable tool
in gravimetric analysis and spectrophotometry.[7] This guide provides a comprehensive
overview of its core physical and chemical properties, along with detailed experimental
protocols for its characterization.

Physical Properties

Diphenylglyoxime is a crystalline solid at room temperature. Its physical characteristics are
determined by its molecular structure, which allows for strong intermolecular forces in its crystal
lattice. Key physical properties are summarized in the table below.
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Table 1: Physical Properties of Diphenylglyoxime

Property Value Source(s)

White to pale yellow /

Appearance yellowish-orange crystalline [4115]
powder

Melting Point 237-240 °C (decomposes) [819]

Boiling Point 382.97 °C (rough estimate) [9]

Density 1.1613 g/cm3 (rough estimate) [9]

. 0.094 g/L (at 25 °C); generally
Water Solubility ) ) [4]
considered insoluble.

) N Soluble in ethanol, acetone,
Organic Solvent Solubility ) [3][5]
and 10% NaOH solution.

0.0 £ 1.2 mmHg (at 25 °C,
Vapor Pressure ) [9]
Predicted)

Chemical Properties and Structure

Diphenylglyoxime's chemical behavior is dictated by its oxime functional groups (-C=NOH),
which are responsible for its acidic nature and its ability to act as a bidentate ligand in
coordination chemistry.

Table 2: Chemical and Molecular Properties of Diphenylglyoxime
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Property Value / Identifier Source(s)
Molecular Formula C14H12N202 [319]
Molecular Weight 240.26 g/mol [9]

CAS Number 23873-81-6 [2]

pKa 9.70 £ 0.28 (Predicted) [4]
XLogP3-AA 3.4 [4]
Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor

C);untg p N ]
Rotatable Bond Count 3 [4]

C1=CC=C(C=C1)C(=NO)C(=N
SMILES [4]
0)C2=CC=CC=C2

JJZONEUCDUQVGR-
InChl Key [3]
UHFFFAOYSA-N

Synthesis of Diphenylglyoxime

Diphenylglyoxime is commonly synthesized through the reaction of benzil with hydroxylamine.
The reaction involves the condensation of two equivalents of hydroxylamine with the two
ketone groups of benzil.
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Benzil + 2 eq. Hydroxylamine HC| IR ey

Diphenylglyoxime
(C14H12N202)

in Ethanol/Methanol Solution Heat / Reflux

Reactants

Diphenylglyoxime Diphenylglyoxime
(DPG-H) (DPG-H)

AN i

Nickel(ll) bis(diphenylglyoximate)
[Ni(DPG)2]

|
releases
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Prepare Sample:
Crush powder and load 2-3 mm
into capillary tube.

'

Setup Apparatus:
Attach capillary to thermometer.
Insert into Thiele tube.

'

Heat Rapidly
to ~220°C

i

Heat Slowly
(2-2°C / min)

'

Observe Sample for Melting

elting begins

Record T
(First liquid appears)

ontinue slow heating

Record T2
(All solid liquefies)

End: Report Melting Range T1-T2

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start: Place 25mg of
Diphenylglyoxime in test tube

;

Add 0.75 mL of solvent
in portions

:

Vigorously shake/vortex

Observe for dissolution

Solid disappears \Solid remains

Result: Insoluble/
Partially Soluble

Result: Soluble
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Dry KBr Powder
(~110°C, 2-3h)

'

Weigh ~1-2 mg Sample
and ~200 mg KBr

l

Grind Sample + KBr
in Agate Mortar

'

Load Powder into
Pellet Die

y

Apply Pressure (~10 tonnes)
with Hydraulic Press

l

Mount Pellet and
Acquire FTIR Spectrum

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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